Cas no 501085-55-8 (Benzene, 1,3-dichloro-2-(dimethoxymethyl)-)

• Product Name: Benzene, 1,3-dichloro-2-(dimethoxymethyl)-
• CAS No: 501085-55-8
• MF: C₉H₁₀Cl₂O₂
• MW: 221.080501079559
• CID: 1557019
• PubChem ID: 71366787
• Update Time: 2025-04-21

Benzene, 1,3-dichloro-2-(dimethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dichloro-2-(dimethoxymethyl)-
• 1,3-dichloro-2-(dimethoxymethyl)benzene
• DTXSID20790138
• 501085-55-8

• Inchi： 1S/C9H10Cl2O2/c1-12-9(13-2)8-6(10)4-3-5-7(8)11/h3-5,9H,1-2H3
• InChI Key： XGMFARGIQKVTFB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(OC)OC)Cl

Computed Properties

• Exact Mass: 220.0059
• Monoisotopic Mass: 220.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46